10-[3-[4-(1-Adamantyl)piperazin-1-yl]propyl]-2-(trifluoromethyl)phenothiazine

• IUPAC Name: 10-[3-[4-(1-adamantyl)piperazin-1-yl]propyl]-2-(trifluoromethyl)phenothiazine
• InChI: InChI=1S/C30H36F3N3S/c31-30(32,33)24-6-7-28-26(17-24)36(25-4-1-2-5-27(25)37-28)9-3-8-34-10-12-35(13-11-34)29-18-21-14-22(19-29)16-23(15-21)20-29/h1-2,4-7,17,21-23H,3,8-16,18-20H2
• InChI Key: ZFDPLDFIFSHGBZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)C56CC7CC(C5)CC(C7)C6
• Molecular Formula: C30H36F3N3S
• Molecular Weight: 527.7 g/mol

Description

10-[3-[4-(1-Adamantyl)piperazin-1-yl]propyl]-2-(trifluoromethyl)phenothiazine is a complex organic compound that belongs to the phenothiazine class

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 10-[3-[4-(1-Adamantyl)piperazin-1-yl]propyl]-2-(trifluoromethyl)phenothiazine typically involves multi-step procedures. One common approach includes the following steps:

Formation of the Piperazine Intermediate: The piperazine ring is first substituted with an adamantyl group through nucleophilic substitution reactions.

Attachment of the Propyl Chain: The propyl chain is then introduced to the piperazine intermediate via alkylation reactions.

Coupling with Phenothiazine: The final step involves coupling the substituted piperazine with a phenothiazine derivative, often using palladium-catalyzed cross-coupling reactions under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale operations. This includes the use of continuous flow reactors, automated synthesis platforms, and stringent quality control measures to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

10-[3-[4-(1-Adamantyl)piperazin-1-yl]propyl]-2-(trifluoromethyl)phenothiazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride.

Substitution: The trifluoromethyl and adamantyl groups can be substituted under specific conditions using nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophilic substitution using sodium hydride in DMF.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

10-[3-[4-(1-Adamantyl)piperazin-1-yl]propyl]-2-(trifluoromethyl)phenothiazine has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its pharmacological properties, including potential antipsychotic and antimicrobial activities.

Industry: Utilized in the development of advanced materials and coatings due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 10-[3-[4-(1-Adamantyl)piperazin-1-yl]propyl]-2-(trifluoromethyl)phenothiazine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. For instance, it may act as an antagonist at dopamine and serotonin receptors, influencing neurotransmitter signaling pathways.

Comparison with Similar Compounds

Similar Compounds

Perphenazine: Another phenothiazine derivative with similar structural features but different pharmacological properties.

Chlorpromazine: A well-known antipsychotic drug that shares the phenothiazine core structure.

Trifluoperazine: Another phenothiazine compound used in the treatment of schizophrenia.

Uniqueness

10-[3-[4-(1-Adamantyl)piperazin-1-yl]propyl]-2-(trifluoromethyl)phenothiazine is unique due to the presence of the adamantyl and trifluoromethyl groups, which enhance its stability, lipophilicity, and potential biological activity compared to other phenothiazine derivatives.